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Compound of Interest

Compound Name: Raspberry ketone

Cat. No.: B135659

For researchers and drug development professionals, ensuring a safe and compliant laboratory
environment is paramount. The proper disposal of chemical reagents, such as raspberry
ketone, is a critical component of laboratory safety and environmental responsibility. This guide
provides essential, step-by-step procedures for the safe handling and disposal of raspberry
ketone, aligning with institutional and regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle raspberry ketone with
appropriate personal protective equipment (PPE). Raspberry ketone is classified as harmful if
swallowed (Acute toxicity, Oral, Category 4) and can cause irritation to the skin, eyes, and
respiratory system.[1][2][3]

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Safety glasses with side-shields or goggles.[1]
o Hand Protection: Chemically resistant gloves.[1]

» Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a NIOSH-
approved respirator is recommended.[1][4]

» Body Protection: A lab coat or other protective clothing should be worn.[4]
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In the event of a spill, avoid creating dust. The spilled solid should be carefully swept up and
placed into a suitable, closed container for disposal.[1][2] Do not allow the product to enter
drains or waterways.[1][3][5]

Step-by-Step Disposal Protocol for Raspberry
Ketone

The disposal of raspberry ketone, like most laboratory chemicals, is regulated by the
Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act
(RCRA).[6][7] Therefore, it must not be disposed of in the regular trash or down the sanitary
sewer.[6][8][9] The following procedure outlines the standard operational steps for its proper
disposal through a designated hazardous waste program.

o Waste Identification and Classification:
o Treat all unused or waste raspberry ketone as hazardous chemical waste.

o Do not mix raspberry ketone waste with other incompatible chemical waste streams. It is
crucial to segregate waste to prevent dangerous reactions.[10][11]

e Containerization:

o Place raspberry ketone waste in a chemically compatible, leak-proof container with a
secure lid. Plastic containers are often preferred for hazardous waste.[6][12]

o The original product container can be used if it is in good condition.
e Labeling:

o Label the waste container clearly with a hazardous waste tag as soon as the first particle
of waste is added.[6][13]

o The label must include the following information:

» The words "Hazardous Waste."[6]
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= The full chemical name: "Raspberry Ketone" or "4-(p-hydroxyphenyl)-2-butanone."[3]
[6] Do not use abbreviations or chemical formulas.

» The quantity of waste in the container.

» The date of waste generation (when the container was first used for waste
accumulation).[6]

» The location of origin (e.g., laboratory name, room number).[6]

» The Principal Investigator's name and contact information.[6]

Check the appropriate hazard pictograms (e.g., for acute toxicity).[6]

e Accumulation and Storage:

o Store the sealed and labeled waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[10][12]

o The SAA should be under the direct control of laboratory personnel and away from general
traffic areas.[7][9]

o Ensure secondary containment is used to prevent spills.[13]
» Arranging for Disposal:

o Once the container is full, or if the waste is no longer being generated, contact your
institution's Environmental Health and Safety (EHS) department or the designated
hazardous waste management office to arrange for pickup.[6][12][13]

o Complete any required waste pickup forms, ensuring all information matches the container
label.[6]

e Disposal of Empty Containers:

o An empty container that held raspberry ketone must be triple-rinsed with a suitable
solvent (such as water or ethanol) before it can be disposed of as regular trash.[9][13][14]
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o The rinsate from this cleaning process must be collected and disposed of as hazardous
waste.[9][13]

o After triple-rinsing, deface or remove the original labels from the container before placing it
in the appropriate recycling or trash receptacle.[13]

Quantitative Data Summary

The following table summarizes key quantitative data for raspberry ketone, which is essential
for safety assessments and waste characterization.

Property Value Reference
Chemical Formula C10H1202 [1]

CAS Number 5471-51-2 [1]
Molecular Weight 164.20 g/mol [1]

Melting Point 81-85°C [4][15]
Boiling Point 292 °C [15]

Acute Toxicity, Oral LD50 (Rat): 1320 mg/kg [15]

GHS Classification ;’-:)cute toxicity, Oral (Category (R4
Hazard Statement H302: Harmful if swallowed [1114]

Raspberry Ketone Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of raspberry ketone in a laboratory setting.
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Caption: Workflow for the safe disposal of raspberry ketone waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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